(2-Bromo-3,4-difluorophenyl)methanamine hydrochloride

• IUPAC Name: (2-bromo-3,4-difluorophenyl)methanamine;hydrochloride
• InChI: InChI=1S/C7H6BrF2N.ClH/c8-6-4(3-11)1-2-5(9)7(6)10;/h1-2H,3,11H2;1H
• InChI Key: ZMDQCABNAOYNNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1CN)Br)F)F.Cl
• Molecular Formula: C7H7BrClF2N
• Molecular Weight: 258.49 g/mol

Description

2-Bromo-3,4-difluorophenyl)methanamine hydrochloride, also known as bromodifluoromethane, is a chemical compound that has been used in a variety of scientific research applications. This compound has a unique structure, with a bromine atom connected to a difluorophenyl group and a methylamine group. It has a number of interesting properties, such as its ability to form a stable salt, and its potential as a useful reagent in organic synthesis.

Scientific Research Applications

Metabolism and Synthesis Studies

• In vivo Metabolism Research : A study conducted on the metabolism of a related compound in rats identified several metabolites, suggesting multiple metabolic pathways, which can be relevant for understanding the metabolism of similar compounds (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002).

• Synthesis of Related Compounds : Research on synthesizing related compounds, like sertraline imine, has led to the development of cleaner, simpler, and more efficient methods. These methods could potentially be applied to the synthesis of (2-Bromo-3,4-difluorophenyl)methanamine hydrochloride (Taber, Pfisterer, & Colberg, 2004).

Crystal Structure and Theoretical Studies

• Crystal Structure Analysis : The crystal structure of a similar compound, 2-bromo-N-(2,4-difluorobenzyl)benzamide, was analyzed, providing insights into the molecular structure that could be applicable to this compound (Polo, Morales-Bayuelo, Orozco-Ugarriza, Henao, Galdámez, & Gutiérrez, 2019).

Applications in Material Science

• Photochromic Compounds Synthesis : A study described the synthesis of a photochromic compound using a process involving this compound, indicating its potential applications in material science (Liu, Yang, & Yu, 2008).

Biological Studies

• Antimicrobial and Anticancer Studies : The synthesis of Schiff base rare earth metal complexes using related compounds demonstrated antimicrobial and anticancer activities, suggesting a potential avenue for biomedical applications (Preethi, Jayaprakash, Rani, & Vijayakumar, 2021).

• Antimalarial Agent Research : The compound MMV019918, which is structurally related to this compound, was found to have activity against both sexual and asexual stages of the malaria parasite, indicating its potential as an antimalarial agent (Vallone, D’Alessandro, Brogi, Brindisi, Chemi, Alfano, Lamponi, Lee, Jez, Koolen, Dechering, Saponara, Fusi, Gorelli, Taramelli, Parapini, Caldelari, Campiani, Gemma, & Butini, 2018).